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Compound of Interest

Compound Name: Di(pyridin-3-yl)methanone

Cat. No.: B189070 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Di(pyridin-3-yl)methanone, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Hazard Assessment and Safety Information
Di(pyridin-3-yl)methanone is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Skin irritation Category 2
H315: Causes skin irritation.[1]

[2]

Eye irritation Category 2A
H319: Causes serious eye

irritation.[1][2]

Specific target organ toxicity -

single exposure
Category 3

H335: May cause respiratory

irritation.[1][2]
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Precautionary Statements: P261, P264, P270, P271, P280, P301 + P312 + P330, P302 +

P352, P304 + P340 + P312, P305 + P351 + P338, P332 + P313, P337 + P313, P362, P403 +

P233, P405, P501.[1][2]

A critical precautionary statement for disposal is P501: Dispose of contents/container in

accordance with local, regional, national, and international regulations.[1][3] This underscores

the necessity of treating Di(pyridin-3-yl)methanone as regulated hazardous waste.

Disposal Workflow
The proper disposal of Di(pyridin-3-yl)methanone requires a systematic approach to ensure

safety and compliance. The following workflow outlines the decision-making process from

waste generation to final disposal.
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Waste Generation & Collection

Labeling & Storage

Disposal

CRITICAL: Prohibited Actions

Waste Di(pyridin-3-yl)methanone
(solid or in solution)

Collect in a dedicated,
compatible, and properly

sealed hazardous waste container.

Step 1

Label container with:
'Hazardous Waste'

Full Chemical Name
Associated Hazards

(Toxic, Irritant)

Step 2

Store in a designated,
ventilated satellite
accumulation area.

Step 3

Arrange for collection by a
licensed environmental

services company.

Step 4

Incineration in a chemical incinerator
equipped with an afterburner and scrubber

is the preferred disposal method.

DO NOT dispose down the drain. DO NOT dispose in regular trash. DO NOT attempt in-lab neutralization
without a validated protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b189070?utm_src=pdf-custom-synthesis
https://www.chemdict.com/brand_fluorochem/prodt624677.html
https://www.sigmaaldrich.com/KR/en/sds/aldrich/m78259?userType=undefined
https://www.bldpharm.com/products/35779-35-2.html
https://www.benchchem.com/product/b189070#di-pyridin-3-yl-methanone-proper-disposal-procedures
https://www.benchchem.com/product/b189070#di-pyridin-3-yl-methanone-proper-disposal-procedures
https://www.benchchem.com/product/b189070#di-pyridin-3-yl-methanone-proper-disposal-procedures
https://www.benchchem.com/product/b189070#di-pyridin-3-yl-methanone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189070?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

